N-(3-acetylphenyl)-2-pyrazinecarboxamide

• IUPAC Name: N-(3-acetylphenyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C13H11N3O2/c1-9(17)10-3-2-4-11(7-10)16-13(18)12-8-14-5-6-15-12/h2-8H,1H3,(H,16,18)
• InChI Key: OLFHRFQEFHWUDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=NC=CN=C2
• Molecular Formula: C13H11N3O2
• Molecular Weight: 241.24 g/mol
• Solubility: >36.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-acetylphenyl)-2-pyrazinecarboxamide, commonly referred to as AP-3, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. AP-3 is a pyrazinecarboxamide derivative that exhibits a range of biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of AP-3 is not fully understood, but it is believed to act on various cellular pathways and signaling molecules. AP-3 has been shown to inhibit the activity of certain enzymes and receptors, leading to downstream effects on cellular processes such as apoptosis and cell proliferation.
Biochemical and Physiological Effects:
AP-3 exhibits a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and analgesic properties. AP-3 has also been shown to modulate the levels of various neurotransmitters and cytokines, suggesting a potential role in the regulation of mood and immune function.

Advantages and Limitations for Lab Experiments

One of the main advantages of AP-3 in lab experiments is its relatively low toxicity and high solubility in aqueous solutions. However, AP-3 can be difficult to synthesize in large quantities, and its stability can be affected by factors such as pH and temperature. Additionally, further research is needed to fully understand the potential side effects and limitations of AP-3 in different experimental settings.

Future Directions

There are several potential future directions for research on AP-3. One area of interest is the development of more efficient and scalable synthesis methods for AP-3. Additionally, further studies are needed to fully understand the mechanism of action of AP-3 and its potential applications in different fields, including neurodegenerative diseases, cancer, and autoimmune disorders. Finally, the development of more potent and selective analogs of AP-3 may lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of AP-3 involves the reaction of 3-acetylpyridine and 2-pyrazinecarboxylic acid in the presence of a suitable catalyst. The reaction is typically carried out under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using column chromatography or recrystallization to obtain pure AP-3.

Scientific Research Applications

AP-3 has been extensively studied for its potential therapeutic applications in a variety of fields, including neuroscience, cancer research, and immunology. In neuroscience, AP-3 has been shown to exhibit neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, AP-3 has been shown to inhibit the growth of cancer cells and may have potential as an anticancer agent. In immunology, AP-3 has been shown to modulate the immune response and may have potential applications in the treatment of autoimmune diseases.